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Compound of Interest

Compound Name: 2-(oxan-4-yloxy)pyrazine

CAS No.: 2189434-13-5

Cat. No.: B6513754

Get Quote

Executive Summary: The "Do's and Don'ts"
DO treat as a potential peroxide former. The tetrahydropyranyl (oxan) ether linkage requires

exclusion of air and light.[1]

DO segregate from strong acids. The pyrazine ring is basic; mixing with strong acids can

generate heat and potential spattering.

DO NOT distill to dryness without testing for peroxides.

DO NOT dispose of down the drain.[2] This compound is a nitrogenous heterocycle with

potential aquatic toxicity.

Part 1: Chemical Identity & Hazard Profiling
As a specific Safety Data Sheet (SDS) for 2-(oxan-4-yloxy)pyrazine (CAS: Analogous to

1206976-88-8) may not be standard in all databases, we derive the safety profile from its

structural pharmacophores: the pyrazine ring and the tetrahydropyranyl (THP) ether.[3]
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Structural Hazard Analysis
Functional Group Hazard Class Mechanism of Danger

Pyrazine Ring Irritant / Base

Nitrogen atoms in the ring can

accept protons.[3] Contact with

skin/mucosa causes irritation

(Skin Irrit. 2, Eye Irrit. 2).

Incompatible with strong

oxidizers and acids.

Oxan-4-yloxy (THP Ether) Peroxide Former

Cyclic ethers can undergo

auto-oxidation at the

-carbon (adjacent to oxygen)

to form hydroperoxides,

especially upon prolonged

exposure to air or light.[3]

Combined Molecule Acute Tox. (Oral)

Pyrazine derivatives often

exhibit Acute Toxicity Category

4 (Harmful if swallowed).

Physical Properties (Predicted)[4]
State: Solid (low melting point) or viscous oil depending on purity.

Solubility: Soluble in DCM, Methanol, Ethyl Acetate; moderately soluble in water (pH

dependent).

Flash Point: >110°C (Predicted) - Not a flammable liquid, but combustible.[3]

Part 2: Pre-Disposal Stabilization & Segregation
Before this compound enters the waste stream, it must be stabilized. The primary risk during

storage and disposal is peroxide accumulation and incompatible mixing.

Peroxide Testing (Mandatory for Old Containers)
If the container has been opened for >6 months, test for peroxides before disposal.
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Method: Quantofix® Peroxide Test Strips or Potassium Iodide (KI) starch test.

Threshold: If >100 ppm, chemical reduction is required before placing in the waste drum.

Reduction Protocol: Add ferrous sulfate (FeSO₄) or sodium metabisulfite solution to the

waste container to quench active peroxides.

Waste Segregation Logic
Stream A (Halogenated): If dissolved in DCM/Chloroform.

Stream B (Non-Halogenated): If pure or dissolved in MeOH/EtOAc. (Preferred for pure

substance).

Stream C (Solid Waste): If absorbed onto silica or paper towels.

CRITICAL WARNING: Do not mix with Nitric Acid or Perchloric Acid waste streams. The

combination of an organic base (pyrazine) with strong oxidizing acids is an explosion hazard.

Part 3: Operational Disposal Workflow
Graphical Workflow: Assessment & Disposal
The following decision tree guides you through the disposal process based on the physical

state of the material.
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START: 2-(oxan-4-yloxy)pyrazine Waste

Physical State?
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WASTE STREAM C:
Solid Hazardous Waste

Double Bagged
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No (e.g., Ether/MeOH)

WASTE STREAM A:
Halogenated Organic

Yes

Quench with
FeSO4 / Metabisulfite

Positive

WASTE STREAM B:
Non-Halogenated Organic

Negative
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Figure 1: Decision matrix for segregating 2-(oxan-4-yloxy)pyrazine waste streams to prevent

incompatibility.
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Step-by-Step Disposal Protocol
Step 1: Personal Protective Equipment (PPE)

Gloves: Nitrile (0.11mm minimum) or Laminate Film (Silver Shield) for prolonged handling.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Respiratory: If handling large quantities of powder, use an N95 or P100 respirator to prevent

inhalation of pyrazine dust.

Step 2: Container Selection
Liquids: Use High-Density Polyethylene (HDPE) carboys. Avoid metal containers if the

solution is acidic (though this compound is basic, waste streams vary).

Solids: Wide-mouth HDPE jars.

Step 3: Labeling (RCRA Compliance)
Label the container clearly. If in the US, do not use the generic "Waste" label.

Proper Shipping Name:Waste Flammable Solid, Organic, n.o.s. (Pyrazine derivative) OR

Waste Toxic Liquid, Organic, n.o.s.[3]

Hazards: Check "Irritant" and "Toxic".[4]

Constituents: List "2-(oxan-4-yloxy)pyrazine" and the primary solvent (e.g., "Methanol").

Step 4: Final Hand-off
Transfer to your facility's Central Accumulation Area (CAA). Ensure the container is closed

tightly to prevent solvent evaporation and further peroxide formation.

Part 4: Emergency Contingencies (Spills)
Spill Response Diagram
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Spill Incident Assess Volume
& Location

Minor (<100mL)
In Fume Hood

Major (>100mL)
Outside Hood

Absorb with
Vermiculite/Pads

Evacuate Lab
Call EH&S

Wash Surface with
Soap & Water Bag Waste -> Stream C
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Figure 2: Immediate response protocol for laboratory spills involving pyrazine ethers.

Decontamination Solution
If a spill occurs on the benchtop:

Absorb bulk liquid with vermiculite or polypropylene pads.

Wash the area with a dilute citric acid solution (5%). This neutralizes the basic pyrazine

residues.

Follow with a soap and water rinse.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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